Cas no 1889796-18-2 (2-(4-ethoxy-3-methoxyphenyl)butanoic acid)

• Product Name: 2-(4-ethoxy-3-methoxyphenyl)butanoic acid
• CAS No: 1889796-18-2
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 5951149
• PubChem ID: 116989231
• Update Time: 2025-06-08

2-(4-ethoxy-3-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxy-3-methoxyphenyl)butanoic acid
• 1889796-18-2
• EN300-1849481

• Inchi： 1S/C13H18O4/c1-4-10(13(14)15)9-6-7-11(17-5-2)12(8-9)16-3/h6-8,10H,4-5H2,1-3H3,(H,14,15)
• InChI Key： DWHMYCGDRSPKNO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1OC)C(C(=O)O)CC

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-(4-ethoxy-3-methoxyphenyl)butanoic acid

Comprehensive Overview of 2-(4-ethoxy-3-methoxyphenyl)butanoic acid (CAS No. 1889796-18-2): Properties, Applications, and Industry Insights

2-(4-ethoxy-3-methoxyphenyl)butanoic acid (CAS No. 1889796-18-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This phenylbutanoic acid derivative combines an ethoxy-methoxy substitution pattern with a carboxylic acid functional group, making it a versatile intermediate for synthetic applications. Its molecular formula, C₁₃H₁₈O₄, and precise chemical structure have been validated through advanced analytical techniques like NMR and mass spectrometry.

Recent studies highlight the compound's potential as a chiral building block in asymmetric synthesis, particularly for non-steroidal anti-inflammatory drug (NSAID) analogs. Researchers are exploring its role in developing targeted drug delivery systems, aligning with the growing demand for precision medicine solutions. The 4-ethoxy-3-methoxy substitution pattern contributes to enhanced lipophilicity and metabolic stability, properties highly sought after in modern drug design.

In the context of green chemistry trends, 2-(4-ethoxy-3-methoxyphenyl)butanoic acid has been investigated for its potential in biocatalytic transformations. Several published works demonstrate its compatibility with enzymatic resolution processes, addressing the pharmaceutical industry's need for sustainable chiral synthesis methods. The compound's thermal stability (decomposition point >200°C) makes it suitable for various high-temperature reactions without significant degradation.

The analytical characterization of this compound reveals distinct UV-Vis absorption peaks at 278 nm and 320 nm, valuable for quality control in manufacturing processes. Chromatographic methods, particularly reverse-phase HPLC with C18 columns, have been optimized for its purification and analysis. These technical details respond to frequent searches about compound purification techniques and analytical method development in chemical databases.

From a commercial perspective, CAS 1889796-18-2 has seen growing demand as a research chemical, with current market prices reflecting its status as a low-volume specialty chemical. Suppliers typically offer it in quantities ranging from milligrams to kilograms, with >98% purity being the industry standard. The compound's storage requirements (recommended at 2-8°C under inert atmosphere) and handling precautions are frequently queried topics in chemical forums.

Emerging applications in material science have been reported, where the compound serves as a precursor for functionalized polymers. Its aromatic moiety contributes to π-π stacking interactions in supramolecular assemblies, a property explored in organic electronics research. These developments align with current interests in smart materials and molecular engineering, popular search terms in scientific literature.

Regulatory status examinations confirm that 2-(4-ethoxy-3-methoxyphenyl)butanoic acid is not currently classified under major chemical control lists, though proper laboratory safety protocols should always be followed. The compound's environmental fate data shows moderate biodegradability (OECD 301B), a consideration for industrial users concerned with green chemistry metrics and ESG compliance.

Future research directions may explore the compound's potential in cocrystal formation with active pharmaceutical ingredients (APIs), an area gaining traction for drug solubility enhancement. Computational chemistry studies suggest favorable molecular docking properties, particularly with cyclooxygenase enzymes, though clinical applications remain speculative at this stage.

For researchers sourcing this material, key considerations include verifying certificate of analysis details, especially regarding enantiomeric purity when used in chiral synthesis. The compound's solubility profile (soluble in most organic solvents but limited water solubility) influences formulation strategies, a practical concern frequently raised in process chemistry discussions.

In conclusion, 2-(4-ethoxy-3-methoxyphenyl)butanoic acid represents an interesting case study in structure-activity relationships, bridging traditional organic chemistry with modern drug discovery paradigms. Its evolving applications across multiple scientific disciplines ensure continued relevance in both academic and industrial settings, while its well-characterized properties provide a solid foundation for further innovation.